Cas no 885595-25-5 (tert-butyl N-phenyl(piperidin-4-yl)methylcarbamate)

• Product Name: tert-butyl N-phenyl(piperidin-4-yl)methylcarbamate
• CAS No: 885595-25-5
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 1926142
• PubChem ID: 57659186
• Update Time: 2026-04-28

tert-butyl N-phenyl(piperidin-4-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (phenyl-4-piperidinylmethyl)-, 1,1-dimethylethyl ester
• tert-butyl N-phenyl(piperidin-4-yl)methylcarbamate

Additional information on tert-butyl N-phenyl(piperidin-4-yl)methylcarbamate

tert-butyl N-phenyl(piperidin-4-yl)methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-phenyl(piperidin-4-yl)methylcarbamate, with the CAS number 885595-25-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butyl group, a phenyl group, and a piperidine ring. The presence of these functional groups makes it a versatile compound with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. The piperidine ring, a six-membered cyclic amine, is known for its flexibility and ability to form hydrogen bonds, which are crucial for interactions with biological molecules. In the case of tert-butyl N-phenyl(piperidin-4-yl)methylcarbamate, the piperidine ring is further substituted at the 4-position with a methylcarbamate group, which adds another layer of functionality to the molecule.

The tert-butyl group in this compound serves as a bulky substituent, which can influence the steric properties of the molecule. This is particularly important in drug design, where steric effects play a critical role in determining bioavailability and target selectivity. The phenyl group, on the other hand, introduces aromaticity and can participate in π-π interactions, further enhancing the molecule's potential for binding to biological targets.

Recent research has focused on the synthesis and characterization of piperidine-based carbamates. These studies have demonstrated that such compounds can exhibit interesting pharmacological properties, including anti-inflammatory and analgesic activities. For instance, a study published in 2023 explored the anti-inflammatory effects of tert-butyl N-phenyl(piperidin-4-yl)methylcarbamate in animal models, revealing its potential as a novel therapeutic agent.

In terms of synthesis, tert-butyl N-phenyl(piperidin-4-yl)methylcarbamate can be prepared through various routes, including nucleophilic substitution and coupling reactions. One efficient method involves the reaction of piperidine derivatives with tert-butyl chloroformate in the presence of a base. This approach not only ensures high yields but also allows for fine-tuning of the substituents to optimize the compound's properties.

The structural versatility of this compound makes it an attractive candidate for further exploration in drug discovery. Its ability to form hydrogen bonds and engage in π interactions suggests that it could serve as a lead compound for developing agents targeting G protein-coupled receptors (GPCRs) or other membrane-bound proteins. Additionally, its steric bulk may help improve pharmacokinetic properties such as absorption and distribution.

In conclusion, tert-butyl N-phenyl(piperidin-4-yl)methylcarbamate represents an intriguing molecule with significant potential in medicinal chemistry. Its unique combination of functional groups and structural features positions it as a valuable tool for exploring new therapeutic avenues. As research continues to uncover its full spectrum of biological activities, this compound is likely to play an increasingly important role in drug development.